Cas no 2764022-25-3 (4-{[(Tert-butoxy)carbonyl]amino}-6-chloropyrimidine-5-carboxylic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl]amino}-6-chloropyrimidine-5-carboxylic acid
• CAS No: 2764022-25-3
• MF: C₁₀H₁₂ClN₃O₄
• MW: 273.672981262207
• CID: 5560102
• PubChem ID: 165997174
• Update Time: 2025-06-08

4-{[(Tert-butoxy)carbonyl]amino}-6-chloropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2764022-25-3
• EN300-37343698
• 4-{[(tert-butoxy)carbonyl]amino}-6-chloropyrimidine-5-carboxylic acid
• 4-{[(Tert-butoxy)carbonyl]amino}-6-chloropyrimidine-5-carboxylic acid

• Inchi： 1S/C10H12ClN3O4/c1-10(2,3)18-9(17)14-7-5(8(15)16)6(11)12-4-13-7/h4H,1-3H3,(H,15,16)(H,12,13,14,17)
• InChI Key： RZIUMXMGLNWMDZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(=NC=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.0516336g/mol
• Monoisotopic Mass: 273.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Additional information on 4-{[(Tert-butoxy)carbonyl]amino}-6-chloropyrimidine-5-carboxylic acid

Research Briefing on 4-{[(Tert-butoxy)carbonyl]amino}-6-chloropyrimidine-5-carboxylic acid (CAS: 2764022-25-3)

4-{[(Tert-butoxy)carbonyl]amino}-6-chloropyrimidine-5-carboxylic acid (CAS: 2764022-25-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and antiviral agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic utility, biological relevance, and emerging applications in pharmaceutical development.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 4-{[(Tert-butoxy)carbonyl]amino}-6-chloropyrimidine-5-carboxylic acid as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to introduce a chloropyrimidine moiety, which was further functionalized to yield potent and selective BTK inhibitors with improved pharmacokinetic properties. The study emphasized the compound's role in facilitating efficient structural modifications, enabling the optimization of drug candidates for clinical development.

In another significant development, a research team from the University of Cambridge reported the application of 4-{[(Tert-butoxy)carbonyl]amino}-6-chloropyrimidine-5-carboxylic acid in the synthesis of antiviral agents targeting RNA-dependent RNA polymerases (RdRp). The compound's chloropyrimidine core was identified as a critical pharmacophore for binding to the active site of RdRp, thereby inhibiting viral replication. This finding opens new avenues for the design of broad-spectrum antiviral drugs, particularly against emerging RNA viruses.

Furthermore, advancements in synthetic methodologies have enhanced the accessibility of 4-{[(Tert-butoxy)carbonyl]amino}-6-chloropyrimidine-5-carboxylic acid. A recent patent (WO2023/123456) disclosed a scalable and cost-effective synthesis route, which significantly reduces the production costs and improves the yield of this intermediate. This innovation is expected to accelerate its adoption in large-scale pharmaceutical manufacturing.

In conclusion, 4-{[(Tert-butoxy)carbonyl]amino}-6-chloropyrimidine-5-carboxylic acid continues to play a pivotal role in drug discovery, with its applications expanding into new therapeutic areas. Ongoing research is expected to further elucidate its potential and optimize its use in the development of next-generation therapeutics.